Cas no 9029-90-7 (Carnitine acetyltransferase)

• Product Name: Carnitine acetyltransferase
• CAS No: 9029-90-7
• MF: C₇₉H₁₄₁NO₁₀
• MW: 1264.96556639671
• CID: 805348
• PubChem ID: 168009949
• Update Time: 2025-05-19

Carnitine acetyltransferase Chemical and Physical Properties

Names and Identifiers

• Acetyltransferase,carnitine
• Carnitine Acetyltransferase from pigeon breast muscle
• CARNITINE ACETYLTRANSFERASE
• Acetyl-Co-A:carnitine-O-acetyltransferase
• CrAT
• Acetyl-CoA-carnitine O-acetyltransferase
• Acetylcarnitine transferase
• Carnitine acetyl coenzyme A transferase
• Carnitine acetylase
• Carnitine-acetyl-CoA transferase
• E.C. 2.3.1.7
• carnitine acetyltransferase from pigeon breast M.,~100 U/mg
• Carnitine Acetyltransferase pigeon breast muscle
• Acetyltransferase, carnitine
• CARNITINE ACETYLTRANSFERASEFROM PIGEON B REAST MUSC
• Acetyl-Co-A:carnitine-O-acetyltransferase, CrAT
• HexCer 52:5;3O(FA 21:2)
• 9029-90-7
• Acetyltransferase, carnitine (9CI)
• Acetyl-CoA-carnitine O-acetyltransferases
• Acetylcarnitine transferases
• Carnitine acetyl coenzyme A transferases
• Carnitine acetylases
• Carnitine acetyltransferases
• Carnitine-acetyl-CoA transferases
• EC 2.3.1.7
• Protein CRAT
• Proteins, CRAT
• WHVUIHNRVCVHRN-UHFFFAOYSA-N
• Carnitine acetyltransferase

• MDL： MFCD00130725
• Inchi： 1S/C79H141NO10/c1-3-5-7-9-11-13-14-15-16-17-38-41-44-47-51-55-59-63-67-75(84)88-68-64-60-56-52-48-45-42-39-36-34-32-30-28-26-24-22-20-18-19-21-23-25-27-29-31-33-35-37-40-43-46-50-54-58-62-66-74(83)80-71(72(82)65-61-57-53-49-12-10-8-6-4-2)70-89-79-78(87)77(86)76(85)73(69-81)90-79/h4,6,12-14,16-17,20,22,26,28,49,61,65,71-73,76-79,81-82,85-87H,3,5,7-11,15,18-19,21,23-25,27,29-48,50-60,62-64,66-70H2,1-2H3,(H,80,83)
• InChI Key： WHVUIHNRVCVHRN-UHFFFAOYSA-N
• SMILES： O1C(C(C(C(C1CO)O)O)O)OCC(C(C=CCCC=CCCC=CC)O)NC(CCCCCCCCCCCCCCCCCCCC=CCC=CCCCCCCCCCCCCCOC(CCCCCCCCCC=CCC=CCCCCCC)=O)=O

Computed Properties

• Exact Mass: 1264.05554969g/mol
• Monoisotopic Mass: 1264.05554969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 90
• Rotatable Bond Count: 67
• Complexity: 1780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 7
• XLogP3: 25
• Topological Polar Surface Area: 175Ų

Experimental Properties

• Density: 1.00 g/mL at 20 °C
• Color/Form: ≥0.4 mg/mL

Carnitine acetyltransferase Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Wax esters

Additional information on Carnitine acetyltransferase

Carnitine acetyltransferase (CAS No. 9029-90-7): A Comprehensive Overview of Its Role and Recent Research Findings

Carnitine acetyltransferase, with the chemical compound identifier CAS No. 9029-90-7, is a critical enzyme in the field of biochemistry and pharmacology. This enzyme plays a pivotal role in cellular metabolism, particularly in the transport of fatty acids into mitochondria for energy production. Its significance has been increasingly recognized in both academic research and clinical applications, making it a subject of extensive study and interest.

The primary function of carnitine acetyltransferase is to catalyze the transfer of an acetyl group from coenzyme A to carnitine, forming acetylcarnitine. This reaction is essential for the beta-oxidation of fatty acids, a process that generates ATP, the primary energy currency of cells. The enzyme exists in two main forms: L-carnitine acetyltransferase (LCAT) and acetyl-L-carnitine synthetase (ACCS), each with distinct but complementary roles in metabolic pathways.

Recent studies have highlighted the importance of carnitine acetyltransferase in various physiological processes. For instance, research has demonstrated its involvement in neuroprotection, where it helps maintain mitochondrial function in neurons. The enzyme's ability to regulate acetyl-CoA levels is crucial for neurotransmitter synthesis and energy homeostasis in brain cells. This has led to investigations into its potential therapeutic applications for neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its role in the central nervous system, carnitine acetyltransferase has been studied for its implications in cardiovascular health. Studies indicate that the enzyme contributes to the regulation of lipid metabolism, which is vital for preventing atherosclerosis and other cardiovascular disorders. The ability of carnitine acetyltransferase to modulate fatty acid oxidation has prompted research into its use as a potential therapeutic agent for managing hyperlipidemia and improving cardiac function.

The enzyme's significance extends to metabolic disorders as well. Research has shown that mutations or dysregulation of carnitine acetyltransferase can lead to metabolic syndromes such as non-alcoholic fatty liver disease (NAFLD). By understanding the enzyme's mechanisms, researchers aim to develop targeted therapies that can restore metabolic balance and mitigate the progression of these conditions.

Advances in molecular biology and genetic engineering have enabled more precise studies on carnitine acetyltransferase. Techniques such as CRISPR-Cas9 gene editing have been used to create animal models with modified carnitine acetyltransferase expression levels, providing insights into its role in disease pathogenesis. These models have been instrumental in identifying novel drug targets and developing strategies to enhance the enzyme's activity.

The development of small-molecule inhibitors and activators of carnitine acetyltransferase has been a focus of pharmaceutical research. These compounds hold promise for treating a range of metabolic and neurological conditions by modulating the enzyme's activity. For example, certain inhibitors have shown potential in reducing fat accumulation in liver cells, offering a new approach to managing NAFLD.

Moreover, the study of acetylcarnitine, a derivative of carnitine produced by carnitine acetyltransferase, has revealed its multifaceted roles in health and disease. Acetylcarnitine acts as an antioxidant, helps buffer intracellular pH levels, and participates in neurotransmitter synthesis. Its neuroprotective properties have led to investigations into its use as a supplement for cognitive enhancement and age-related cognitive decline.

The integration of computational methods such as molecular dynamics simulations and machine learning algorithms has further advanced our understanding of carnitine acetyltransferase's structure and function. These tools have enabled researchers to predict how mutations or environmental factors might influence the enzyme's activity, providing valuable insights for drug design and therapeutic intervention.

In conclusion, carnitine acetyltransferase (CAS No. 9029-90-7) is a cornerstone enzyme in cellular metabolism with far-reaching implications for human health. Its involvement in energy production, neuroprotection, cardiovascular health, and metabolic disorders underscores its importance as a target for therapeutic intervention. As research continues to uncover new aspects of its function, the potential applications of this enzyme are likely to expand, offering hope for innovative treatments across multiple medical disciplines.